Cas no 1260790-75-7 (2-(Bromomethyl)-5-fluorophenol)

• Product Name: 2-(Bromomethyl)-5-fluorophenol
• CAS No: 1260790-75-7
• MF: C₇H₆BrFO
• MW: 205.024344921112
• CID: 4794234
• Update Time: 2025-10-28

2-(Bromomethyl)-5-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-5-fluorophenol
• 4-Fluoro-2-hydroxybenzyl bromide
• 2-(Bromomethyl)-5-fluorophenol

• Inchi： 1S/C7H6BrFO/c8-4-5-1-2-6(9)3-7(5)10/h1-3,10H,4H2
• InChI Key： YWTIJJXUPCJRII-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 2-(Bromomethyl)-5-fluorophenol

Professional Introduction to 2-(Bromomethyl)-5-fluorophenol (CAS No. 1260790-75-7)

2-(Bromomethyl)-5-fluorophenol, with the chemical identifier CAS No. 1260790-75-7, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This molecule, characterized by its bromomethyl and fluorophenol functional groups, has garnered attention due to its versatile reactivity and potential applications in the development of novel therapeutic agents.

The structure of 2-(Bromomethyl)-5-fluorophenol consists of a benzene ring substituted with a bromomethyl group at the 2-position and a fluorine atom at the 5-position. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in synthetic chemistry. The bromomethyl group, in particular, serves as a reactive handle for further functionalization, enabling the construction of more complex molecular architectures.

In recent years, 2-(Bromomethyl)-5-fluorophenol has been explored in various research avenues, particularly in the synthesis of bioactive molecules. Its ability to undergo nucleophilic substitution reactions makes it an excellent precursor for introducing diverse functional groups into aromatic systems. This property has been leveraged in the development of fluorinated phenols, which are known for their enhanced metabolic stability and improved bioavailability.

One of the most promising applications of 2-(Bromomethyl)-5-fluorophenol is in the field of medicinal chemistry. Researchers have utilized this compound to synthesize novel analogs of existing drugs, with the aim of improving their pharmacological profiles. For instance, fluorinated phenols have shown promise in the treatment of neurological disorders due to their ability to cross the blood-brain barrier more efficiently than their non-fluorinated counterparts.

The fluorine atom in 2-(Bromomethyl)-5-fluorophenol plays a crucial role in modulating the electronic properties of the molecule. Fluorine's high electronegativity can influence the reactivity of adjacent functional groups, making it an important tool for fine-tuning chemical transformations. This has been particularly useful in designing molecules with specific binding affinities and selectivity profiles.

Recent studies have also highlighted the role of 2-(Bromomethyl)-5-fluorophenol in materials science. Its unique structural features make it a suitable candidate for developing advanced materials with tailored properties. For example, fluorinated phenols have been investigated as components in liquid crystals and organic semiconductors, where their ability to self-assemble into ordered structures is highly beneficial.

The synthesis of 2-(Bromomethyl)-5-fluorophenol typically involves bromination and fluorination reactions on a suitable precursor. Advanced synthetic methodologies have been developed to achieve high yields and purity levels, ensuring that researchers can reliably utilize this compound in their studies. These methodologies often incorporate green chemistry principles, such as catalytic processes and solvent-free reactions, to minimize environmental impact.

In conclusion, 2-(Bromomethyl)-5-fluorophenol (CAS No. 1260790-75-7) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and organic synthesis. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.